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Compound of Interest

Compound Name: Fmoc-Lys-Ome

Cat. No.: B7962103

Get Quote

Executive Safety Summary
Fmoc-Lys-OMe (often supplied as the hydrochloride salt, CAS: 847658-45-1) is a standard

building block in peptide synthesis. While not classified as acutely toxic (Category 1 or 2), it

poses significant risks as an irritant to the respiratory tract, skin, and eyes.

The primary safety vector for this compound is particulate inhalation during weighing and

dermal absorption when solubilized in organic carriers (DMF/DCM). This guide moves beyond

generic MSDS data to provide a field-proven safety architecture for daily laboratory use.

Core Hazard Profile (GHS Classifications)
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Hazard Type Code Description
Operational
Implication

Acute Toxicity H302 Harmful if swallowed

Wash hands

immediately after

doffing gloves; no

food/drink in lab.

Skin Irritation H315 Causes skin irritation

Direct contact causes

dermatitis; solvent

solutions increase

absorption.

Eye Irritation H319
Causes serious eye

irritation

Fine dust can bypass

standard glasses;

goggles required for

large quantities.

STOT-SE H335
May cause respiratory

irritation

Critical: Use fume

hood. Dust is irritating

to mucous

membranes.

Personal Protective Equipment (PPE) Matrix
Effective protection requires matching the PPE not just to the solid reagent, but to the solvent

system (typically DMF or DCM) used during synthesis.

A. Hand Protection Strategy
Recommendation:Nitrile (Double-Gloving Protocol)[1]

Inner Layer: 4 mil Nitrile (Inspection layer).

Outer Layer: 5-8 mil Nitrile or Neoprene (Barrier layer).

Rationale: Fmoc-Lys-OMe is a solid, but once dissolved in Dimethylformamide (DMF) or

Dichloromethane (DCM), the permeation rate changes drastically. Thin nitrile degrades

rapidly in DCM (<5 mins).
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Protocol: Change outer gloves immediately upon splash contact.

B. Respiratory & Eye Protection[1][2][3]
Primary Control: Chemical Fume Hood (Face velocity: 0.5 m/s).

Secondary Control (if hood unavailable): N95 or P95 particulate respirator. Note: Surgical

masks offer zero protection against chemical dust.

Eye Protection: Chemical splash goggles are superior to safety glasses when handling fine

powders that are prone to static dispersion.

C. Body Protection[4]
Standard: Cotton lab coat (high-neck preferred), long trousers, closed-toe leather/synthetic

shoes.

Prohibited: Open-weave shoes, shorts, or synthetic fabrics that can melt if exposed to fire

(flammable solvents are often present).

Operational Workflows & Protocols
Diagram 1: PPE Decision Logic
This decision tree guides the researcher through selecting the correct PPE based on the state

of the reagent (Solid vs. Solution).
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Task: Handle Fmoc-Lys-OMe Physical State?

Solid (Powder)

Solution (DMF/DCM)

Is Fume Hood Available?

Solvent Type?

Standard PPE:
Safety Glasses + Lab Coat

Single Nitrile Gloves
Yes

Enhanced PPE:
Splash Goggles + N95 Mask

Single Nitrile Gloves

No

DMF/NMP

DCM/Chloroform

Standard Nitrile (Double)
Change every 30 mins

High-Resist Gloves
(Laminate/Thick Nitrile)

Change immediately on splash

Click to download full resolution via product page

Caption: Logic flow for selecting PPE based on physical state and solvent carrier. Note the

critical distinction for DCM handling.

Protocol A: Weighing & Solubilization
Objective: Prevent inhalation of fines and static dispersal.

Static Control: Fmoc-protected amino acids are often fluffy, electrostatic powders. Use an

antistatic gun or wipe the spatula with an antistatic cloth before weighing.

Weighing: Perform all weighing inside a fume hood or a ventilated balance enclosure.

Why? Air currents in hoods can disturb light powders. Use a draft shield on the balance.

Transfer: Transfer the solid into the reaction vessel before adding solvent to prevent

splashing.

Solubilization: Add solvent (DMF/DCM) slowly down the side of the vessel.

Caution: Exothermic solvation is rare for this specific derivative, but always assume slight

heat generation.
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Protocol B: Waste Disposal & Deactivation
Objective: Compliant disposal preventing environmental contamination.

Solid Waste:

Collect excess powder in a container labeled "Hazardous Solid Waste - Toxic/Irritant".

Do not sweep into general trash.[2]

Liquid Waste:

Segregate based on solvent.[3]

Halogenated: If DCM is used.[3][4]

Non-Halogenated: If only DMF/Methanol is used.

Labeling: Must explicitly list "Fmoc-Lys-OMe" and "Irritant".

Empty Containers: Rinse 3x with solvent; dispose of rinsate as hazardous waste. Deface

label and discard container.

Diagram 2: Operational Lifecycle
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1. Reagent Acquisition
(Check CAS: 847658-45-1)

2. PPE Setup
(Nitrile Gloves, Lab Coat, Goggles)

3. Weighing (In Hood)
Control Static Charge

4. Solubilization & Coupling
(Avoid DCM contact)

5. Decontamination
Wipe surfaces with Ethanol/Water

6. Waste Segregation
Solid vs. Liquid Stream

Click to download full resolution via product page

Caption: Step-by-step lifecycle from reagent retrieval to final disposal, emphasizing the critical

weighing and cleanup phases.

Emergency Response Procedures
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Incident Immediate Action Follow-up

Skin Contact (Powder)
Brush off gently, then wash

with soap/water for 15 mins.

Monitor for redness/dermatitis.

[5]

Skin Contact (Solution)
Remove gloves immediately.

Wash with soap/water.

Do not use solvents

(EtOH/Acetone) to clean skin;

they enhance absorption.

Eye Contact
Flush with eyewash station for

15 mins (hold eyelids open).

Seek medical attention

immediately.

Inhalation Move to fresh air.[1][5]
If breathing is difficult, seek

medical aid.

Spill (Solid)
Dampen with wet paper towel

to prevent dust, then wipe up.

Dispose of towel as hazardous

waste.

Scientific Rationale & Causality
Why the emphasis on "Fines"? Fmoc-Lys-OMe is a large molecule. However, during synthesis

or recrystallization, it often forms micron-sized particles. These "fines" are easily entrained in

airflow. Once inhaled, the Fmoc group can be cleaved by mucosal enzymes or hydrolysis,

potentially releasing the free amine and the fluorenyl group, both of which are irritants.

Why the "Methyl Ester" concern? The methyl ester (-OMe) protects the C-terminus.[3][4] While

stable, it can hydrolyze under strong basic conditions. More importantly, methyl esters of amino

acids can act as weak alkylating agents or sensitizers in rare cases. The primary risk remains

the cumulative exposure to the Fmoc-amino acid dust which can lead to sensitization over

years of exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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